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Cat. No.: B3395993 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the history, discovery, and synthesis of

potassium permanganate (KMnO₄), a compound of significant historical and contemporary

importance in chemical synthesis, analysis, and medicine. This document details the pivotal

experiments leading to its discovery and industrial production, presents key quantitative data,

and outlines relevant experimental protocols for a technical audience.

Discovery and Early History
The discovery of potassium permanganate was not a singular event but rather a progression

of observations and refinements spanning over two centuries.

First Observation: Johann Rudolf Glauber (1659)
The earliest recorded production of what would later be identified as potassium
permanganate is attributed to the German-Dutch chemist Johann Rudolf Glauber in 1659.[1]

[2] While experimenting with the mineral pyrolusite (primarily manganese dioxide, MnO₂),

Glauber fused it with potassium carbonate (K₂CO₃).[1][3] Upon dissolving the resulting fused

solid in water, he observed a remarkable series of color changes: the solution initially turned

green, then slowly transitioned to violet and finally red.[1][4] This phenomenon, now famously

known as the "chemical chameleon" reaction, was the first documented synthesis of potassium

manganate (the green intermediate) and its subsequent transformation into potassium
permanganate.[1]
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Commercialization as a Disinfectant: Henry Bollmann
Condy (c. 1857)
For nearly two hundred years, Glauber's observation remained a chemical curiosity. It was not

until the mid-19th century that the compound's practical applications began to be realized.

Henry Bollmann Condy, a London chemist with a keen interest in disinfectants, developed a

solution by fusing pyrolusite with sodium hydroxide (NaOH) and dissolving the product in water.

[1][5] He patented this disinfectant solution in 1857 and marketed it as "Condy's Fluid".[5][6]

However, the sodium-based solution was unstable. Condy discovered that substituting sodium

hydroxide with potassium hydroxide (KOH) yielded a much more stable product.[1][4] A

significant advantage of this new formulation was that the active compound could be isolated

as stable, dark purple crystals.[1] This crystalline form was marketed as "Condy's Crystals" or

"Condy's Powder" and became a widely used disinfectant and deodorant.[4][6]

Physicochemical and Quantitative Data
Potassium permanganate is a strong oxidizing agent, a property that underpins most of its

applications.[2] Its key quantitative properties are summarized below.

Table 1: General Physicochemical Properties
Property Value Reference(s)

Chemical Formula KMnO₄ [2]

Molar Mass 158.034 g/mol [1][7]

Appearance Purplish-black crystalline solid [3][8]

Density 2.7 g/cm³ [1]

Melting Point
Decomposes at 240 °C (513

K)
[1]

Table 2: Solubility in Water at Various Temperatures
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Temperature (°C)
Solubility (g / 100 g of
water)

Reference(s)

0 2.83 [6]

10 4.4 (approx.) [6]

20 6.43 [6]

30 9.0 [4]

40 12.5 [4][6]

50 16.8 [4]

60 22.2 [4]

65 25.0 [1]

Table 3: Standard Electrode Potentials (vs. SHE)
Half-Reaction

Standard Potential
(E°)

Medium Reference(s)

MnO₄⁻ + 8H⁺ + 5e⁻

→ Mn²⁺ + 4H₂O
+1.51 V Acidic [9]

MnO₄⁻ + 2H₂O + 3e⁻

→ MnO₂(s) + 4OH⁻
+0.59 V Neutral/Weakly Basic [7][10]

MnO₄⁻ + e⁻ →

MnO₄²⁻
+0.56 V Strongly Basic [10]

Synthesis and Production Protocols
The methodologies for producing potassium permanganate have evolved from early

laboratory-scale fusions to highly efficient industrial electrolytic processes.

Experimental Protocol: Recreation of Glauber's Fusion
Method
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This protocol outlines a laboratory procedure to replicate the historical synthesis of potassium
permanganate from manganese dioxide and potassium carbonate.

Objective: To synthesize potassium permanganate via thermal fusion of manganese dioxide

and an alkali salt.

Materials:

Manganese dioxide (MnO₂), finely powdered, 10 g

Potassium hydroxide (KOH), pellets, 12 g (Note: KOH is used for better yield than K₂CO₃)

Potassium nitrate (KNO₃), 6 g (as an oxidizing agent)

Distilled water

Crucible (steel or high-purity ceramic)

Bunsen burner or furnace

Stirring rod (iron or nickel)

Beakers, filtration apparatus (Buchner funnel, filter paper)

Procedure:

Mixing Reagents: In a clean, dry crucible, thoroughly mix 10 g of manganese dioxide, 12 g of

potassium hydroxide, and 6 g of potassium nitrate.

Fusion: Heat the crucible containing the mixture strongly using a Bunsen burner or in a

furnace at 350-500°C.[11] The mixture will melt and darken. Stir the molten mass periodically

with an iron or nickel rod for 15-20 minutes to ensure complete reaction and exposure to air

(oxygen).

Cooling and Dissolution: Turn off the heat and allow the crucible to cool completely. The

product is a dark solid mass, primarily containing potassium manganate (K₂MnO₄).
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Extraction: Carefully add the solid mass to 200 mL of cold distilled water in a beaker. Stir

until the soluble components have dissolved. The solution will be a deep green color,

characteristic of the manganate ion (MnO₄²⁻).

Conversion to Permanganate: To convert the manganate to permanganate, bubble carbon

dioxide gas through the solution or add a small amount of dilute sulfuric acid. This

disproportionation reaction will cause the solution color to change from green to a deep

purple.

Reaction: 3K₂MnO₄ + 2H₂O → 2KMnO₄ + MnO₂ + 4KOH

Purification: A brown precipitate of manganese dioxide will form. Heat the solution to near

boiling and filter it hot through a sintered glass funnel to remove the MnO₂ precipitate.

Crystallization: Place the purple filtrate in an ice bath to cool. Dark purple, needle-like

crystals of potassium permanganate will precipitate out.

Isolation: Collect the crystals by vacuum filtration and wash them with a small amount of ice-

cold distilled water. Dry the crystals in a desiccator.

Modern Industrial Production Workflow
The contemporary industrial production of potassium permanganate is a two-step process

designed for high yield and purity.[3][12]

Step 1: Alkaline Oxidative Fusion: Finely ground manganese dioxide ore is fused with a

concentrated solution of potassium hydroxide in a furnace or rotary kiln at high temperatures.

[3][13] Air or another source of oxygen is passed through the mixture, oxidizing the

manganese(IV) to manganese(VI), forming potassium manganate (K₂MnO₄).[1][3]

Reaction: 2MnO₂ + 4KOH + O₂ → 2K₂MnO₄ + 2H₂O[1]

Step 2: Electrolytic Oxidation: The resulting potassium manganate is dissolved in an alkaline

solution and oxidized to potassium permanganate in an electrolytic cell.[3][14] In the cell,

the manganate ions are oxidized at the anode to form permanganate ions.

Reaction: 2K₂MnO₄ + 2H₂O → 2KMnO₄ + 2KOH + H₂ (gas)[1]
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The potassium permanganate, being less soluble than potassium manganate, crystallizes out

of the solution, is separated, washed, and dried.[7]

Key Chemical Pathways and Workflows
Visual representations of the key chemical transformations are provided below using the DOT

language for Graphviz.
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Caption: Logical workflow of Glauber's 1659 discovery of potassium permanganate.

Modern Industrial Production Workflow
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Step 1: Alkaline Fusion

Step 2: Electrolysis
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Caption: The two-step industrial process for manufacturing potassium permanganate.

Experimental Workflow: Redox Titration
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Caption: Standard experimental workflow for permanganometric titration in acidic medium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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